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Compound of Interest

Compound Name: Tr-PEG4-OH

Cat. No.: B1683273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of Tr-PEG4-OH (Trityl-tetraethylene glycol). As a key building block in the synthesis of

advanced therapeutics, such as Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting

Chimeras (PROTACs), a thorough understanding of its properties and potential hazards is

crucial for ensuring laboratory safety and experimental integrity. This document outlines the

available safety data, recommended handling procedures, and relevant analytical methods for

quality control.

Physicochemical and Toxicological Profile
While a specific, comprehensive Safety Data Sheet (SDS) for Tr-PEG4-OH is not readily

available, a safety assessment can be extrapolated from data on its structural components: the

trityl group and tetraethylene glycol.

Quantitative Data Summary

The following tables summarize the key physicochemical and available toxicological data for

Tr-PEG4-OH and its components.
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Identifier Value Reference

Chemical Name

2-(2-(2-(2-

(trityloxy)ethoxy)ethoxy)ethoxy

)ethan-1-ol

N/A

Synonyms Tr-PEG4-OH, Trityl-PEG4-OH N/A

CAS Number 125274-16-0 [1][2]

Molecular Formula C₂₇H₃₂O₅ [1][2]

Molecular Weight 436.54 g/mol [1][2]

Table 1: Physicochemical Properties of Tr-PEG4-OH

Compound Parameter Value Species Notes

Tetraethylene

Glycol
Oral LD50 >25 g/kg Rat

Very low acute

toxicity.

Tetraethylene

Glycol

Inhalation LC50

(4h)
>13.7 mg/L Rat

No mortalities

observed at this

concentration.[3]

Tetraethylene

Glycol
Skin Irritation Mild to moderate Rabbit

Tetraethylene

Glycol
Eye Irritation Not an irritant Rabbit

Trityl Chloride

(analogue for

trityl group)

Corrosivity

Corrosive solid,

acidic, organic,

n.o.s.

N/A

May cause

severe skin

burns and eye

damage.

Trityl Chloride

(analogue for

trityl group)

Inhalation

Hazard

May cause

respiratory

irritation.

N/A

Table 2: Toxicological Data of Tr-PEG4-OH Components
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Hazard Identification and Safety Precautions
Based on the data of its components, Tr-PEG4-OH should be handled with care. The primary

hazards are associated with the trityl group, which can be corrosive. The tetraethylene glycol

backbone has a low toxicity profile.

Key Potential Hazards:

Skin and Eye Irritation/Corrosion: The trityl group suggests a potential for skin and eye

irritation, and possibly corrosion upon prolonged contact.

Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.

Reactivity: The trityl group can be cleaved under acidic conditions.[4]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat should be worn. For handling larger quantities,

additional protective clothing may be necessary.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.

Experimental Protocols
General Handling and Storage Protocol
Objective: To outline the safe procedures for handling and storing Tr-PEG4-OH in a laboratory

setting.

Materials:

Tr-PEG4-OH solid

Spatula
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Weighing paper or boat

Appropriate solvent (e.g., DMSO, DMF)

Vortex mixer or sonicator

Sealed, labeled storage container

Personal Protective Equipment (PPE) as specified in Section 2

Procedure:

Preparation: Before handling, ensure the work area (preferably a chemical fume hood) is

clean and uncluttered. Don all required PPE.

Weighing:

Carefully open the container of Tr-PEG4-OH.

Using a clean spatula, transfer the desired amount of solid to a weighing paper or boat on

a calibrated analytical balance.

Avoid generating dust. If dust is observed, ensure adequate ventilation and consider

respiratory protection.

Close the primary container tightly immediately after use.

Dissolution:

Transfer the weighed solid to an appropriate reaction vessel.

Add the desired solvent.

If necessary, facilitate dissolution by gentle vortexing or sonication.

Storage of Solutions:

Store solutions in tightly sealed and clearly labeled containers.
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Include the chemical name, concentration, solvent, and date of preparation on the label.

Consult supplier recommendations for optimal storage conditions, which are typically at

-20°C for long-term stability.[1]

Storage of Solid:

Store solid Tr-PEG4-OH in its original, tightly sealed container.

Follow the supplier's recommended storage conditions, generally at -20°C in a dry, dark

place.[1]

Waste Disposal Protocol
Objective: To provide a safe and environmentally responsible procedure for the disposal of Tr-
PEG4-OH waste.

Materials:

Tr-PEG4-OH waste (solid and liquid)

Designated hazardous waste containers

Waste labels

PPE as specified in Section 2

Procedure:

Segregation:

Do not mix Tr-PEG4-OH waste with other waste streams unless compatible.

Collect solid waste (e.g., contaminated gloves, weighing paper) in a designated, sealed

hazardous waste container.

Collect liquid waste (e.g., unused solutions, reaction residues) in a separate, sealed, and

compatible hazardous waste container.
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Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name "Tr-
PEG4-OH," and the approximate quantity.

Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure secondary

containment area while awaiting pickup.

Disposal:

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

office or a licensed chemical waste disposal company.

Do not dispose of Tr-PEG4-OH down the drain or in the regular trash.

Quality Control - Purity Assessment by HPLC
Objective: To determine the purity of a Tr-PEG4-OH sample using High-Performance Liquid

Chromatography (HPLC).

Materials:

Tr-PEG4-OH sample

HPLC-grade acetonitrile (ACN)

HPLC-grade water

Formic acid (optional, for mobile phase modification)

HPLC system with a UV detector

C18 reverse-phase HPLC column

Procedure:

Sample Preparation:
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Prepare a stock solution of Tr-PEG4-OH in a suitable solvent (e.g., ACN or a mixture of

ACN and water) at a concentration of approximately 1 mg/mL.

Filter the sample through a 0.22 µm syringe filter before injection.

HPLC Method:

Column: C18 reverse-phase, e.g., 4.6 x 150 mm, 5 µm particle size.

Mobile Phase A: Water with 0.1% formic acid (optional).

Mobile Phase B: Acetonitrile with 0.1% formic acid (optional).

Gradient: A typical gradient could be from 30% B to 95% B over 20 minutes.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: UV at 254 nm (for the trityl group).

Analysis:

Run the prepared sample on the HPLC system.

Integrate the peaks in the resulting chromatogram.

Calculate the purity by dividing the area of the main peak by the total area of all peaks and

multiplying by 100.
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General Workflow for Safe Handling of Tr-PEG4-OH

Preparation

Handling

Storage Disposal

Don Personal Protective Equipment (PPE)

Prepare clean workspace (fume hood)

Weigh Tr-PEG4-OH solid

Dissolve in appropriate solvent

Store solid at -20°C in a dry, dark place Store solution in a sealed, labeled container at -20°C Segregate solid and liquid waste

Label waste containers clearly

Dispose through EHS
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Caption: Workflow for the safe handling of Tr-PEG4-OH.
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Illustrative ADC Synthesis and Action Pathway

Synthesis

Mechanism of Action

Antibody

Antibody-Drug Conjugate (ADC)

Tr-PEG4-Linker Cytotoxic Drug

ADC binds to tumor cell surface antigen

Internalization of ADC into the cell

Release of cytotoxic drug

Induction of apoptosis
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Caption: Role of a PEG linker in an ADC's mechanism of action.

Disclaimer: This guide is intended for informational purposes only and is based on currently

available data. It is not a substitute for a formal risk assessment and the user's own due
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diligence. Always consult the most recent Safety Data Sheet (SDS) provided by the supplier

and your institution's safety guidelines before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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